Cas no 1563530-64-2 (2-Fluoro-6-isobutylpyridine)

• Product Name: 2-Fluoro-6-isobutylpyridine
• CAS No: 1563530-64-2
• MF: C₉H₁₂FN
• MW: 153.196685791016
• CID: 4827996
• Update Time: 2025-07-20

2-Fluoro-6-isobutylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-isobutylpyridine
• 2-Fluoro-6-(iso-butyl)pyridine

• Inchi： 1S/C9H12FN/c1-7(2)6-8-4-3-5-9(10)11-8/h3-5,7H,6H2,1-2H3
• InChI Key： XUUVAEKWUAUWGL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CC(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-6-isobutylpyridine

Recent Advances in the Study of 2-Fluoro-6-isobutylpyridine (CAS: 1563530-64-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Fluoro-6-isobutylpyridine (CAS: 1563530-64-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This heterocyclic compound, characterized by a fluorine atom at the 2-position and an isobutyl group at the 6-position of the pyridine ring, exhibits promising reactivity and biological activity. Recent studies have explored its utility as a building block in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of interest is the role of 2-Fluoro-6-isobutylpyridine in modulating protein-protein interactions (PPIs) and enzyme activity. The fluorine atom's electronegativity and the isobutyl group's steric effects contribute to the compound's ability to bind selectively to biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Fluoro-6-isobutylpyridine exhibited potent inhibitory effects against a specific class of kinases involved in inflammatory pathways. The study highlighted the compound's potential as a scaffold for designing next-generation anti-inflammatory drugs.

In addition to its pharmacological applications, 2-Fluoro-6-isobutylpyridine has also been investigated for its utility in chemical biology tools. Researchers have utilized this compound as a probe to study enzyme mechanisms and to label biomolecules for imaging purposes. A recent preprint on bioRxiv detailed the use of 2-Fluoro-6-isobutylpyridine-based fluorescent tags for real-time monitoring of cellular processes, showcasing its versatility beyond traditional drug development.

The synthesis and optimization of 2-Fluoro-6-isobutylpyridine derivatives have also been a focus of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled the efficient production of diverse analogs with enhanced biological activity. A 2024 study in Organic Letters reported a novel one-pot synthesis route for 2-Fluoro-6-isobutylpyridine derivatives, significantly reducing production costs and improving yield. These developments are expected to accelerate the compound's adoption in high-throughput screening and medicinal chemistry campaigns.

Despite these promising advancements, challenges remain in the clinical translation of 2-Fluoro-6-isobutylpyridine-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's pharmacokinetic properties and to evaluate its efficacy in preclinical models.

In conclusion, 2-Fluoro-6-isobutylpyridine (CAS: 1563530-64-2) represents a valuable chemical entity with broad applications in drug discovery and chemical biology. Its unique structural features and demonstrated biological activity make it a promising candidate for the development of targeted therapies and research tools. Continued research and innovation in this area are likely to yield significant breakthroughs in the coming years.